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Compound of Interest

Compound Name: Dimethyl sulfide borane

Cat. No.: B079340 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe and effective management of Dimethyl Sulfide Borane
(DMSB), with a specific focus on its reactivity with water.

Frequently Asked Questions (FAQs)
Q1: What is Dimethyl Sulfide Borane (DMSB) and why is it used?

Dimethyl Sulfide Borane (BH₃·S(CH₃)₂) is a stabilized complex of borane that is widely used

as a reducing agent in organic synthesis.[1][2] Its advantages over other borane reagents, like

borane-tetrahydrofuran (BH₃·THF), include higher stability, increased solubility in a variety of

aprotic solvents, and availability in higher concentrations.[1][2] It is commonly employed in

hydroboration and the reduction of functional groups such as carboxylic acids, esters,

aldehydes, ketones, and nitriles.[1][2]

Q2: How does Dimethyl Sulfide Borane react with water?

Dimethyl Sulfide Borane reacts violently and exothermically with water and other protic

solvents (e.g., alcohols, acids).[3] This reaction, known as hydrolysis, rapidly releases

flammable hydrogen gas (H₂), which can ignite spontaneously, posing a significant fire and

explosion hazard. Due to this high reactivity, DMSB is classified as a water-reactive and

moisture-sensitive reagent.[1][3]

Q3: What are the primary safety precautions when handling DMSB?
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Given its reactivity with moisture, DMSB must be handled with stringent safety measures:

Inert Atmosphere: Always handle DMSB under a dry, inert atmosphere, such as nitrogen or

argon, using Schlenk line or glovebox techniques.

Dry Glassware and Solvents: Ensure all glassware is oven-dried and cooled under an inert

atmosphere before use. Solvents should be anhydrous.

Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant

laboratory coats, chemical safety goggles, and suitable gloves.

Fume Hood: All manipulations of DMSB should be performed in a well-ventilated chemical

fume hood.[4]

Storage: Store DMSB in a cool, dry, and well-ventilated area, away from water, moisture, and

incompatible materials like oxidizing agents and acids.[1] Containers should be tightly sealed

under an inert gas.

Q4: How can I safely quench a reaction containing excess Dimethyl Sulfide Borane?

Quenching must be performed carefully to control the rate of hydrogen evolution and the

exothermic reaction.

Cool the reaction mixture: Use an ice bath to cool the reaction vessel to 0 °C.

Slow addition of a protic solvent: While stirring, slowly and dropwise add a protic solvent.

Methanol is commonly used for this purpose.[4] Alternatively, a mixture of tetrahydrofuran

(THF) and water can be used for a more controlled quench.[5]

Manage gas evolution: The rate of addition should be controlled to keep the evolution of

hydrogen gas manageable. Ensure the reaction setup is not sealed to avoid pressure

buildup.[4]

Complete hydrolysis: After the initial vigorous reaction subsides, water can be slowly added

to ensure all residual borane is hydrolyzed.[4]
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Problem Potential Cause Recommended Solution(s)

Reduced or No Reactivity in

Reaction

Degraded Reagent: The

DMSB solution may have been

inadvertently exposed to air or

moisture, leading to hydrolysis

and a decrease in the

concentration of active borane.

Older bottles of DMSB are also

known to have reduced

activity.[4][5]

- Use a fresh bottle of DMSB. -

Determine the active

concentration of the DMSB

solution using one of the

analytical methods described

in the "Experimental Protocols"

section below before use. -

Ensure proper storage

conditions are maintained.

Vigorous, Uncontrolled

Reaction During Quenching

Rapid Addition of Quenching

Agent: Adding the protic

solvent too quickly can lead to

a rapid, uncontrolled exotherm

and a large volume of

hydrogen gas being released

at once.

- Always cool the reaction

mixture to 0 °C before and

during the quench. - Add the

quenching agent (e.g.,

methanol) very slowly and

dropwise with efficient stirring.

- If the reaction becomes too

vigorous, temporarily stop the

addition until it subsides.

Formation of Insoluble White

Precipitate During Workup

Boric Acid Formation: The

hydrolysis of DMSB and its

byproducts results in the

formation of boric acid

(H₃BO₃), which has limited

solubility in many organic

solvents and can precipitate

during the aqueous workup.

- To remove boric acid, the

crude product can be co-

evaporated with methanol

several times. This converts

boric acid into the more volatile

trimethyl borate, which can be

removed under reduced

pressure. - For larger-scale

reactions, a methanol scrubber

can be used to trap any

evolved diborane as soluble

methyl borate.[4]

Inconsistent Reaction Yields Inaccurate Reagent

Concentration: Relying on the

concentration stated on the

bottle may be inaccurate if the

- Always titrate older bottles of

DMSB or those suspected of

being exposed to moisture to

determine the precise molarity
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reagent has degraded over

time.

of the active borane before

calculating the required

volume for a reaction.

Experimental Protocols
Protocol 1: Determination of Active Borane
Concentration by Gasometry
This method relies on measuring the volume of hydrogen gas evolved upon the complete

hydrolysis of an aliquot of the DMSB solution.

Materials:

Gas-tight syringe

Schlenk flask or a two-necked round-bottom flask equipped with a septum and a gas outlet

Gas burette or an inverted measuring cylinder in a water bath

DMSB solution to be analyzed

Anhydrous, air-free solvent (e.g., THF, diglyme)

Hydrolysis solution (e.g., 1:1 mixture of glycerol and water, or dilute acid)

Procedure:

Set up the gas burette to collect the evolved hydrogen gas.

In the Schlenk flask, add a known volume of the hydrolysis solution.

Flush the flask with an inert gas.

Using a calibrated gas-tight syringe, draw a precise volume (e.g., 1.00 mL) of the DMSB

solution under an inert atmosphere.

Carefully inject the DMSB solution into the stirred hydrolysis solution in the Schlenk flask.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction will immediately evolve hydrogen gas, which is collected in the gas burette.

Allow the reaction to proceed until gas evolution ceases.

Record the volume of hydrogen gas collected and the ambient temperature and pressure.

Calculate the moles of hydrogen produced using the ideal gas law (PV=nRT).

The molarity of the active borane (BH₃) is calculated using the stoichiometry of the reaction:

BH₃ + 3H₂O → B(OH)₃ + 3H₂

Molarity (M) = (moles of H₂ / 3) / Volume of DMSB solution (L)

Protocol 2: Qualitative Assessment of DMSB
Degradation using ¹¹B NMR Spectroscopy
¹¹B NMR spectroscopy is a powerful tool for assessing the integrity of borane reagents.

Procedure:

Under an inert atmosphere, prepare an NMR sample by diluting a small aliquot of the DMSB

solution in an anhydrous deuterated solvent (e.g., C₆D₆ or CDCl₃) in a quartz NMR tube.

Pyrex tubes can contribute a broad background signal.[6]

Acquire a proton-decoupled ¹¹B NMR spectrum.

Interpretation:

Fresh, active DMSB will show a characteristic quartet centered around δ -20 ppm (JB-H ≈

97 Hz).

Hydrolyzed species, such as boric acid, will appear as a sharp singlet at approximately δ

+19 ppm.

The presence of other borate species may result in broader signals at different chemical

shifts. The relative integration of the signal at δ -20 ppm compared to signals for oxidized

boron species can provide a qualitative measure of the reagent's activity.
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Visualizations
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Caption: Reaction pathway for the hydrolysis of Dimethyl Sulfide Borane.
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Reaction Issue Encountered
(e.g., low yield, no reaction)
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Caption: Troubleshooting workflow for reactions involving DMSB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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